Cas no 440325-33-7 (2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide
• CAS No: 440325-33-7
• MF: C₂₂H₁₈ClN₃O₃S₂
• MW: 471.97962141037
• CID: 5331385
• Update Time: 2025-10-30

2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide
• 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide
• 2-((3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide
• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]thio}-N-(4-ethoxyphenyl)acetamide
• Oprea1_698467
• STL076141
• 2-[3-(4-chlorophenyl)-4-oxo
• 2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C22H18ClN3O3S2/c1-2-29-17-9-5-15(6-10-17)24-19(27)13-31-22-25-18-11-12-30-20(18)21(28)26(22)16-7-3-14(23)4-8-16/h3-12H,2,13H2,1H3,(H,24,27)
• InChI Key： UEFNXFGLHUJYQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2=C(C=CS2)N=C1SCC(NC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 679
• XLogP3: 5.3
• Topological Polar Surface Area: 125

Additional information on 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 440325-33-7 and Product Name: 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

The compound with the CAS number 440325-33-7 and the product name 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates several key functional groups, including a thieno[3,2-d]pyrimidine core, which is known for its role in various pharmacological applications.

One of the most striking features of this compound is its thieno[3,2-d]pyrimidine scaffold, a bicyclic system that combines a thiophene ring with a pyrimidine ring. This particular arrangement has been extensively studied for its ability to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The presence of a 4-chlorophenyl group at the 3-position of the thienopyrimidine ring further enhances its pharmacological profile by introducing electrophilic centers that can participate in various chemical reactions, including hydrogen bonding and π-stacking interactions.

The sulfanyl group attached to the thienopyrimidine ring is another critical feature that contributes to the compound's unique properties. Sulfanyl groups are known for their ability to modulate enzyme activity and have been incorporated into numerous drug candidates due to their versatility in binding to biological targets. In this compound, the sulfanyl group serves as a bridge between the thienopyrimidine core and the N-(4-ethoxyphenyl)acetamide moiety, creating a rigid structure that can optimize interactions with biological receptors.

The N-(4-ethoxyphenyl)acetamide part of the molecule adds another layer of complexity and functionality. The acetamide group is a common pharmacophore in drug design, known for its ability to enhance solubility and bioavailability. The 4-ethoxyphenyl group introduces an aromatic ring with an ethoxy substituent, which can influence the compound's electronic properties and its ability to interact with biological targets. This combination of functional groups makes the compound a promising candidate for further investigation in medicinal chemistry.

Recent research in the field of heterocyclic chemistry has highlighted the importance of thienopyrimidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The specific structural features of this compound, such as the thieno[3,2-d]pyrimidine core, 4-chlorophenyl group, and sulfanyl moiety, make it particularly interesting for further exploration.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. The sulfanyl group, in particular, has been identified as a key interaction point that could modulate enzyme activity. Additionally, the presence of the acetamide moiety may enhance binding affinity by forming hydrogen bonds with polar residues in biological targets.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to maintain the integrity of the overall structure. Advanced synthetic techniques, such as cross-coupling reactions and cyclization processes, are often employed to construct the complex heterocyclic framework.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand how this compound interacts with potential biological targets. These studies have provided valuable insights into the binding modes and affinity of the compound towards various enzymes and receptors. The results suggest that this molecule may have potential as a lead compound for further development.

The pharmaceutical industry has shown increasing interest in developing novel heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. This compound represents an example of how structural modifications can lead to new drug candidates with improved efficacy and reduced side effects.

In conclusion, the compound with CAS number 440325-33-7 and product name 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide is a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing new therapeutic agents.